
A Technical Guide to Sodium Deuteroxide for
Researchers and Drug Development

Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sodium deuteroxide

Cat. No.: B052538 Get Quote

An In-depth Examination of its Properties, Synthesis, and Applications in Isotopic Labeling and

Pharmaceutical Research

Introduction
Sodium deuteroxide (NaOD) is the deuterated isotopologue of sodium hydroxide (NaOH), in

which the hydrogen atom of the hydroxyl group is replaced by a deuterium atom. It is a strong

base widely utilized in synthetic chemistry, particularly as a source of deuterium for the

preparation of deuterated compounds. For researchers, scientists, and professionals in drug

development, NaOD is a critical reagent for isotopic labeling studies, enabling advanced

analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and mass

spectrometry. Furthermore, the incorporation of deuterium into drug candidates can favorably

alter their metabolic profiles, a strategy of growing importance in pharmaceutical sciences. This

guide provides a comprehensive overview of the technical data, experimental applications, and

safety considerations for sodium deuteroxide.

Core Properties and Identification
Sodium deuteroxide is commercially available, typically as a solution in deuterium oxide

(D₂O). In its pure form, it is a white solid, analogous to sodium hydroxide.[1]
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The fundamental properties of sodium deuteroxide are summarized in the table below. It is

important to note that many of its commercially available forms are solutions, and thus

properties like density can vary with concentration.

Property Value Reference

CAS Number 14014-06-3 [2][3][4]

Molecular Formula
NaOD (also written as DNaO

or NaO²H)
[2][5]

Molar Mass 41.003 g/mol [2]

Appearance
White solid (pure); Colorless

liquid (in solution)
[2][3]

Solubility in Water Soluble [2]

Density (40% w/w in D₂O) ~1.46 g/mL [6]

Refractive Index (40% w/w in

D₂O)
~1.418 - 1.4196 [7]

Chemical Stability

Stable. Incompatible with

strong acids and strong

oxidizing agents.

[5]

Hygroscopicity
Hygroscopic; readily absorbs

CO₂ from the air.
[3]

Synthesis and Preparation
Sodium deuteroxide is typically prepared through a straightforward hydrolysis reaction. The

most common methods are:

Reaction of Sodium Hydroxide with Deuterium Oxide: Dissolving sodium hydroxide (NaOH)

in deuterium oxide (D₂O) results in an equilibrium mixture containing sodium deuteroxide.

[2]

Distillation Method: For higher purity, a mixture of sodium hydroxide and deuterium oxide can

be distilled to separate the sodium deuteroxide.[2]
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A logical workflow for the common laboratory preparation of a NaOD solution is illustrated

below.

Sodium Hydroxide (NaOH)
(Solid)

Dissolution & Exchange

Deuterium Oxide (D₂O)
(Heavy Water)

Sodium Deuteroxide (NaOD)
in D₂O Solution

H/D Exchange

Click to download full resolution via product page

Caption: General preparation of sodium deuteroxide solution.

Applications in Research and Drug Development
Sodium deuteroxide serves as a fundamental reagent in several advanced scientific

applications.

Isotopic Labeling for NMR Spectroscopy
NaOD is used for the stereospecific isotopic labeling of molecules. By introducing deuterium at

specific locations, complex proton NMR spectra can be simplified, or specific interactions can

be studied. This is particularly useful in the structural analysis of complex organic molecules

and biomolecules.

Synthesis of Deuterated Compounds
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As a strong base and a deuterium source, NaOD is instrumental in synthesizing deuterated

solvents and reagents. A prime example is the synthesis of deuterated chloroform (CDCl₃), a

ubiquitous solvent in NMR spectroscopy.[2][4] This reaction is a classic example of a haloform

reaction.

The general scheme for this synthesis is presented below.

Chloral Hydrate
(C₂H₃Cl₃O₂)

Haloform Reaction

Sodium Deuteroxide
(NaOD)

Deuterated Chloroform
(CDCl₃)

Primary Product

Sodium Formate & Water

Byproducts

Click to download full resolution via product page

Caption: Synthesis pathway of deuterated chloroform using NaOD.

Enhancing Pharmacokinetic Properties of Drugs
In drug development, replacing hydrogen with deuterium at a site of metabolic transformation

can slow down the rate of drug metabolism. This is known as the "deuterium kinetic isotope

effect." This can lead to improved pharmacokinetic profiles, such as a longer half-life and

reduced formation of reactive metabolites. Sodium deuteroxide can be a key reagent in the

synthesis of these deuterated drug candidates.
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Experimental Protocol: Synthesis of Deuterated
Chloroform
The synthesis of deuterated chloroform (CDCl₃) from chloral hydrate and sodium deuteroxide
is a well-established application.[2][4] The following protocol is a representative method based

on this reaction.

Objective: To synthesize deuterated chloroform via the haloform reaction using sodium
deuteroxide.

Materials:

Chloral hydrate (CCl₃CH(OH)₂)

Sodium deuteroxide (40% w/w solution in D₂O)

Reaction flask equipped with a reflux condenser and a dropping funnel

Distillation apparatus

Drying agent (e.g., anhydrous calcium chloride)

Methodology:

Reaction Setup: In a fume hood, assemble a round-bottom flask with a reflux condenser and

a dropping funnel.

Reagent Addition: Place chloral hydrate into the reaction flask.

Reaction Initiation: Slowly add the sodium deuteroxide solution from the dropping funnel to

the chloral hydrate with stirring. The reaction is exothermic and should be controlled,

potentially with an ice bath.

Reaction Completion: After the addition is complete, the mixture may be gently heated to

ensure the reaction goes to completion.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b052538?utm_src=pdf-body
https://en.wikipedia.org/wiki/Chloroform
https://en.wikipedia.org/wiki/Deuterated_chloroform
https://www.benchchem.com/product/b052538?utm_src=pdf-body
https://www.benchchem.com/product/b052538?utm_src=pdf-body
https://www.benchchem.com/product/b052538?utm_src=pdf-body
https://www.benchchem.com/product/b052538?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052538?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Product Isolation: The deuterated chloroform product is immiscible with the aqueous layer. It

can be separated using a separatory funnel.

Purification: The collected organic layer is then distilled. The fraction boiling at approximately

60-61 °C is collected as deuterated chloroform.

Drying and Storage: The purified CDCl₃ should be dried over a suitable drying agent and

stored in a dark, airtight container to prevent degradation.

Safety and Handling
Sodium deuteroxide is a corrosive material that requires careful handling in a laboratory

setting.

6.1 Hazard Summary

Hazard Type GHS Classification & Statements

Skin Corrosion/Irritation
Category 1A: Causes severe skin burns and eye

damage (H314).

Eye Damage Category 1: Causes serious eye damage.

Corrosive to Metals May be corrosive to metals (H290).

6.2 Recommended Handling Procedures

Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume

hood.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and a face shield.

Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber) and protective

clothing.
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Respiratory Protection: If vapors or mists are generated, use a NIOSH-approved

respirator.

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep

away from incompatible materials such as strong acids.

First Aid Measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Seek immediate medical attention.

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Remove

contaminated clothing. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Inhalation: Move to fresh air. If breathing is difficult, give oxygen. Seek medical attention.

Conclusion
Sodium deuteroxide is a powerful and versatile reagent with significant applications in modern

chemical and pharmaceutical research. Its primary role as a deuterium source enables

sophisticated analytical studies and provides a pathway for the synthesis of deuterated

compounds with potentially enhanced therapeutic properties. A thorough understanding of its

chemical properties, handling requirements, and experimental applications is essential for its

safe and effective use in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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